[3-(Dimethylamino)propyl](1H-imidazol-2-ylmethyl)amine

• Molecular Formula: C9H18N4
• Molecular Weight: 182.27 g/mol
• IUPAC Name: N-(1H-imidazol-2-ylmethyl)-N',N'-dimethylpropane-1,3-diamine
• InChI: InChI=1S/C9H18N4/c1-13(2)7-3-4-10-8-9-11-5-6-12-9/h5-6,10H,3-4,7-8H2,1-2H3,(H,11,12)
• InChI Key: PUTOJBWUMPRVBG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNCC1=NC=CN1

Description

3-(Dimethylamino)propylamine is a tertiary amine derivative featuring a dimethylamino group and an imidazole ring connected via a propyl chain. The dimethylamino group enhances basicity and solubility compared to primary or secondary amines, making it relevant in pharmaceutical and coordination chemistry contexts.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Dimethylamino)propylamine typically involves the reaction of an imidazole derivative with a dimethylaminoalkyl halide. One common method is the alkylation of imidazole with 3-chloropropyl(dimethyl)amine under basic conditions. The reaction is usually carried out in an organic solvent such as acetonitrile or dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of 3-(Dimethylamino)propylamine may involve continuous flow processes to ensure high yield and purity. The use of catalysts and optimized reaction conditions can further enhance the efficiency of the synthesis. The product is typically purified through distillation or recrystallization to remove any impurities.

Chemical Reactions Analysis

Types of Reactions

3-(Dimethylamino)propylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form N-oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the imidazole ring to a more saturated structure.

Substitution: The dimethylamino group can participate in nucleophilic substitution reactions, where it is replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophiles such as halides, thiols, or amines can be used in substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield N-oxides, while substitution reactions can produce a variety of derivatives depending on the nucleophile.

Scientific Research Applications

Chemistry

In chemistry, 3-(Dimethylamino)propylamine is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the creation of diverse chemical libraries for drug discovery and development.

Biology

In biological research, this compound can be used as a ligand in the study of enzyme mechanisms and receptor interactions. Its ability to form stable complexes with metal ions makes it useful in bioinorganic chemistry.

Medicine

In medicine, 3-(Dimethylamino)propylamine has potential applications as a pharmaceutical intermediate. It can be used in the synthesis of drugs that target specific biological pathways, such as those involved in inflammation or cancer.

Industry

In the industrial sector, this compound is used in the production of specialty chemicals and materials. Its reactivity and stability make it suitable for use in various manufacturing processes.

Mechanism of Action

The mechanism of action of 3-(Dimethylamino)propylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The imidazole ring can coordinate with metal ions, influencing the activity of metalloenzymes. The dimethylamino group can participate in hydrogen bonding and electrostatic interactions, affecting the binding affinity and specificity of the compound.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Comparisons

The following table summarizes key structural and functional differences:

Compound Name	Molecular Formula	Key Features	Evidence ID
3-(Dimethylamino)propylamine	Not explicitly stated	Tertiary amine with dimethylamino and imidazole groups; propyl linker	N/A
3-(1H-Imidazol-2-yl)propan-1-amine	C₆H₁₁N₃	Primary amine; lacks dimethylamino group
[3-(Benzimidazol-2-yl)propyl]methylamine	Not explicitly stated	Benzimidazole ring (vs. imidazole); methylamine substituent
N-(3-(1H-Imidazol-1-yl)propyl)-2-phenylquinazolin-4-amine	C₂₀H₂₀N₆	Quinazoline core; imidazole linked via propylamine
[(2-chloro-6-fluorophenyl)methyl][3-(1H-imidazol-1-yl)propyl]amine	C₁₃H₁₄ClFN₃	Halogenated aryl group; imidazole-propylamine backbone

Key Observations:

• In contrast, the quinazoline-containing compound () adds a planar heterocyclic system, which may enhance binding to biological targets like kinases .
• Amine Substituents: The dimethylamino group in the target compound provides stronger basicity (pKa ~8–10) compared to primary amines (e.g., 3-(1H-imidazol-2-yl)propan-1-amine, pKa ~9.5–10.5) . This affects solubility and protonation states under physiological conditions.

Pharmacological and Chemical Properties

• Imidazole vs. Benzimidazole : Imidazole derivatives exhibit metal-coordinating ability (e.g., binding to heme iron in cytochrome P450 enzymes), while benzimidazoles are more lipophilic, favoring membrane penetration and prolonged biological half-lives .
• Dimethylamino Group: Enhances water solubility and bioavailability compared to unsubstituted amines (e.g., 3-(1H-imidazol-2-yl)propan-1-amine) .

Biological Activity

The compound 3-(Dimethylamino)propylamine has garnered attention for its diverse biological activities, particularly in the fields of neuropharmacology and antimicrobial research. This article explores its synthesis, biological effects, structure-activity relationships (SAR), and potential therapeutic applications.

Synthesis and Structural Characteristics

The synthesis of 3-(Dimethylamino)propylamine typically involves multi-step chemical reactions starting from simpler precursors. The compound features a dimethylamino group attached to a propyl chain, which is further linked to an imidazole ring. This structural configuration is crucial for its biological activity, influencing interactions with various biological targets.

1. Neuropharmacological Effects

Recent studies have highlighted the role of 3-(Dimethylamino)propylamine as a non-competitive β-secretase inhibitor, which is significant in the context of Alzheimer's disease. The compound has been shown to modulate the production of amyloid-beta (Aβ) peptides by redirecting the processing of amyloid precursor protein (APP). This modulation results in decreased Aβ secretion and increased stability of APP metabolites such as carboxy-terminal fragments (CTFs) and the APP intracellular domain (AICD) .

Table 1: Effects on APP Processing

Compound	Effect on Aβ Production	Stability of CTFs	Impact on Neuroinflammation
PEL24–199	Inhibits Aβ secretion	Increased	Reduces neuroinflammation
CQ	Inhibits Aβ production	Maintains stability	Prevents neurodegeneration

In vivo studies using transgenic mouse models have demonstrated that this compound can reduce neurofibrillary degeneration and improve cognitive functions, indicating its potential as a therapeutic agent for neurodegenerative diseases .

2. Antimicrobial Activity

The compound also exhibits notable antimicrobial properties. Its effectiveness against various bacterial strains has been documented, with minimum inhibitory concentration (MIC) values indicating moderate to good activity against both Gram-positive and Gram-negative bacteria. For instance, it showed significant activity against Staphylococcus aureus and Escherichia coli with MIC values ranging from 4.69 to 156.47 µM .

Table 2: Antimicrobial Activity

Bacterial Strain	MIC (µM)
Bacillus subtilis	4.69
Staphylococcus aureus	5.64
Escherichia coli	8.33
Pseudomonas aeruginosa	13.40

3. Structure-Activity Relationship (SAR)

The biological activities of 3-(Dimethylamino)propylamine can be attributed to specific structural features. The presence of the dimethylamino group enhances lipophilicity, facilitating better membrane permeability and interaction with cellular targets. SAR studies have indicated that modifications to the imidazole ring or the propyl chain can significantly alter the compound's potency and selectivity .

Case Studies

Case Study 1: Neuroprotection in Alzheimer's Models

In a study involving Thy-Tau22 transgenic mice, treatment with 3-(Dimethylamino)propylamine resulted in improved spatial memory performance and reduced markers of neuroinflammation. These findings suggest that this compound could be a promising candidate for further development in treating Alzheimer's disease .

Case Study 2: Antibacterial Efficacy

Another investigation assessed the antibacterial efficacy of this compound against multiple strains, demonstrating significant inhibition zones in disc diffusion assays. The results indicated that structural variations could enhance antibacterial effectiveness, paving the way for new therapeutic agents derived from this scaffold .